Cas no 83133-31-7 (4,4'-Bipyridinium, 1,1'-dimethyl-2,2',6,6'-tetraphenyl-, dichloride)

• Product Name: 4,4'-Bipyridinium, 1,1'-dimethyl-2,2',6,6'-tetraphenyl-, dichloride
• CAS No: 83133-31-7
• MF: C₃₆H₃₀Cl₂N₂
• MW: 561.542807102203
• CID: 677268
• PubChem ID: 71416189
• Update Time: 2025-04-19

4,4'-Bipyridinium, 1,1'-dimethyl-2,2',6,6'-tetraphenyl-, dichloride Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bipyridinium, 1,1'-dimethyl-2,2',6,6'-tetraphenyl-, dichloride
• 1-methyl-4-(1-methyl-2,6-diphenylpyridin-1-ium-4-yl)-2,6-diphenylpyridin-1-ium,dichloride
• 83133-31-7
• 1,1'-Dimethyl-2,2',6,6'-tetraphenyl-4,4'-bipyridin-1-ium dichloride
• DTXSID00835591

• Inchi： 1S/C36H30N2.2ClH/c1-37-33(27-15-7-3-8-16-27)23-31(24-34(37)28-17-9-4-10-18-28)32-25-35(29-19-11-5-12-20-29)38(2)36(26-32)30-21-13-6-14-22-30;;/h3-26H,1-2H3;2*1H/q+2;;/p-2
• InChI Key： VZROZCIIKCNJRA-UHFFFAOYSA-L
• SMILES： [Cl-].[Cl-].[N+]1(C)C(C2C=CC=CC=2)=CC(=CC=1C1C=CC=CC=1)C1C=C(C2C=CC=CC=2)[N+](C)=C(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 560.1786044g/mol
• Monoisotopic Mass: 560.1786044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 40
• Rotatable Bond Count: 5
• Complexity: 580
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.8Ų